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Cat. No.: B1214478 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
S,S-Dimethyl-N-phenylsulfoximide is a versatile reagent in organic synthesis. Upon

deprotonation of a methyl group, it forms a stabilized ylide that can react with a variety of

electrophiles. This nucleophilic species, a derivative of the well-known Corey-Chaykovsky

reagent (dimethylsulfoxonium methylide), offers unique reactivity and has applications in the

formation of carbon-carbon and carbon-heteroatom bonds. The presence of the N-phenyl

group can influence the stability and reactivity of the ylide.

These application notes provide a detailed overview of the reactions of S,S-dimethyl-N-
phenylsulfoximide with common electrophiles, including experimental protocols and data for

key transformations.

Reaction with Carbonyl Compounds: Epoxidation
The most prominent reaction of the S,S-dimethyl-N-phenylsulfoximide-derived ylide is its

reaction with aldehydes and ketones to form epoxides. This transformation, analogous to the

Corey-Chaykovsky reaction, is a valuable method for the synthesis of oxiranes.

Reaction Workflow:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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